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Compound of Interest

Compound Name: 8-Methoxy-4-Chromanone

Cat. No.: B1357117

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a detailed, step-by-step procedure for the safe
disposal of 8-Methoxy-4-Chromanone, a chroman-4-one derivative used in medicinal
chemistry and organic synthesis.[1] Adherence to these protocols is essential for minimizing
risks and maintaining a safe research environment.

Key Properties of 8-Methoxy-4-Chromanone

A summary of the key physical and chemical properties of 8-Methoxy-4-Chromanone is
presented below. This information is critical for its safe handling and in determining the
appropriate disposal route.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1357117?utm_src=pdf-interest
https://www.benchchem.com/product/b1357117?utm_src=pdf-body
https://www.benchchem.com/product/B1357117
https://www.benchchem.com/product/b1357117?utm_src=pdf-body
https://www.benchchem.com/product/b1357117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C10H1003

Molecular Weight 178.18 g/mol [2]
Appearance Light yellow solid[3]
Melting Point 89 °C[2][4]

Boiling Point 319.9 °C at 760 mmHg[4]
Flash Point 138.3 °C[4]

Density 1.205 g/cm3[4]

Hazard Identification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 8-Methoxy-4-Chromanone is classified as harmful if swallowed.[2] It may also cause
skin and eye irritation. Therefore, appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, should be worn at all times when handling this
compound.[3]

Precautionary Statements:

P264: Wash skin thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.[2]
o P280: Wear protective gloves/ eye protection/ face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel
unwell.[2]

e P330: Rinse mouth.[2]

e P501: Dispose of contents/ container to an approved waste disposal plant.

Step-by-Step Disposal Procedure
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The proper disposal of 8-Methoxy-4-Chromanone must be conducted in accordance with
institutional, local, and national regulations. The following procedure provides a general
framework for its safe disposal.

1. Waste ldentification and Segregation:

o Characterize the waste stream containing 8-Methoxy-4-Chromanone. Determine if it is a
pure substance, a solution, or mixed with other chemicals.

e Segregate the waste from other incompatible materials. It is incompatible with strong
oxidizing agents.[3]

o Collect the waste in a designated, properly labeled, and compatible container. The original
container can be used if it is in good condition.[5] Do not use metal containers for corrosive
waste.[5]

2. Container Management:
e Ensure the waste container is in good condition, not leaking, and has a secure cap.[5]

e The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "8-Methoxy-4-Chromanone".

o Keep the container closed at all times, except when adding waste.[5]

o Store the container in a designated satellite accumulation area (SAA) that is secure and
allows for easy inspection.[5]

3. Disposal Pathway:

e The recommended disposal method for 8-Methoxy-4-Chromanone is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[6]

e Do not discharge the material to sewer systems.[6]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.
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4. Decontamination of Empty Containers:

o Empty containers that held 8-Methoxy-4-Chromanone should be triple-rinsed with a

suitable solvent.
¢ The rinsate should be collected and disposed of as hazardous waste.

» After thorough decontamination, the container can be offered for recycling or reconditioning.

Alternatively, it can be punctured to prevent reuse.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 8-

Methoxy-4-Chromanone waste.
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Caption: Disposal workflow for 8-Methoxy-4-Chromanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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